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Compound of Interest

Compound Name: 5-Chloro-pentanamidine

Cat. No.: B15147966

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the synthesis of 5-Chloro-pentanamidine
hydrochloride. The primary synthesis route detailed is the Pinner reaction, a well-established
method for the conversion of nitriles to amidines.

Core Synthesis Pathway: The Pinner Reaction

The most common and effective method for the synthesis of 5-Chloro-pentanamidine
hydrochloride is the Pinner reaction. This reaction proceeds in two main stages:

o Formation of the Pinner Salt: The starting material, 5-chlorovaleronitrile, is reacted with an
alcohol (typically ethanol) in the presence of anhydrous hydrogen chloride. This acid-
catalyzed reaction forms an imino ester intermediate, known as a Pinner salt (in this case,
ethyl 5-chloro-pentanimidate hydrochloride).[1][2][3]

» Amination to the Amidine: The Pinner salt is then treated with ammonia to replace the ethoxy
group with an amino group, yielding the desired 5-Chloro-pentanamidine, which is then
isolated as its hydrochloride salt.[1]

The overall reaction is illustrated in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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